Cas no 886497-84-3 ((3-bromophenyl)methanethiol)
(3-bromophenyl)methanethiol structure
Product Name:(3-bromophenyl)methanethiol
CAS No:886497-84-3
MF:C7H7BrS
MW:203.099479913712
MDL:MFCD06798010
CID:93159
PubChem ID:2761417
Update Time:2025-04-18
(3-bromophenyl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromobenzyl mercaptan
- (3-bromophenyl)methanethiol
- (3-bromophenyl)methane-1-thiol
- Benzenemethanethiol,3-bromo
- MFCD06798010
- 886497-84-3
- EN300-22297
- 3-bromobenzylmercaptan, AldrichCPR
- 3-Bromobenzylmercaptan
- AKOS000195835
- FT-0690373
- DTXSID60375761
- PS-11936
- SCHEMBL7369600
-
- MDL： MFCD06798010
- Inchi： 1S/C7H7BrS/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
- InChI Key： LXEHTZZVGCUFCS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CS
Computed Properties
- Exact Mass: 201.94500
- Monoisotopic Mass: 201.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 1A^2
Experimental Properties
- Color/Form: Odorous colorless to grayish yellow liquid
- Density: 1.5±0.1 g/cm3
- Boiling Point: 264.7±15.0 °C at 760 mmHg
- Flash Point: 113.9±20.4 °C
- Refractive Index: 1.603
- Water Partition Coefficient: Insoluble in water. Soluble in toluene.
- PSA: 38.80000
- LogP: 2.87890
- Sensitiveness: Air Sensitive
- Solubility: Unable to mix or difficult to mix in water
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(3-bromophenyl)methanethiol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN2810
- Hazard Category Code： 43
- Safety Instruction： 36/37
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Safety Term：6.1
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-bromophenyl)methanethiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3-bromophenyl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR51962-1g |
(3-Bromophenyl)methanethiol |
886497-84-3 | 1g |
£18.00 | 2025-02-20 | ||
| Apollo Scientific | OR51962-5g |
(3-Bromophenyl)methanethiol |
886497-84-3 | 5g |
£65.00 | 2025-02-20 | ||
| Fluorochem | 024349-1g |
3-Bromobenzylmercaptan |
886497-84-3 | 97% | 1g |
￡19.00 | 2022-03-01 | |
| Fluorochem | 024349-5g |
3-Bromobenzylmercaptan |
886497-84-3 | 97% | 5g |
￡71.00 | 2022-03-01 | |
| Enamine | EN300-22297-0.05g |
(3-bromophenyl)methanethiol |
886497-84-3 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-22297-0.1g |
(3-bromophenyl)methanethiol |
886497-84-3 | 95% | 0.1g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-22297-0.25g |
(3-bromophenyl)methanethiol |
886497-84-3 | 95% | 0.25g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-22297-0.5g |
(3-bromophenyl)methanethiol |
886497-84-3 | 95% | 0.5g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-22297-1.0g |
(3-bromophenyl)methanethiol |
886497-84-3 | 95% | 1g |
$20.0 | 2023-06-03 | |
| Enamine | EN300-22297-2.5g |
(3-bromophenyl)methanethiol |
886497-84-3 | 95% | 2.5g |
$39.0 | 2023-09-16 |
(3-bromophenyl)methanethiol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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